Cas no 129776-60-9 (Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-)
129776-60-9 structure
Product Name:Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-
CAS No:129776-60-9
MF:C15H20O4
MW:264.316905021667
CID:1224990
PubChem ID:22874407
Update Time:2025-04-20
Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-
- SCHEMBL7355706
- benzyl (2R)-2-(carboxymethyl)-4-methylvalerate
- CFMRKUYJARYXBX-CYBMUJFWSA-N
- 129776-60-9
- (3R)-3-[(BENZYLOXY)CARBONYL]-5-METHYLHEXANOIC ACID
- Benzyl(2R)-2-carboxymethyl-4-methylvalerate
- Benzyl (2R)-2-carboxymethyl-4-methylvalerate
-
- MDL: MFCD11847750
- Inchi: 1S/C15H20O4/c1-11(2)8-13(9-14(16)17)15(18)19-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,17)/t13-/m1/s1
- InChI Key: CFMRKUYJARYXBX-CYBMUJFWSA-N
- SMILES: O(CC1C=CC=CC=1)C([C@@H](CC(=O)O)CC(C)C)=O
Computed Properties
- Exact Mass: 263.12837
- Monoisotopic Mass: 264.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.43
Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
129776-60-9 (Butanedioic acid, (2-methylpropyl)-, 1-(phenylmethyl) ester, (R)-) Related Products
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- 40542-90-3(Monobenzyl Adipate)
- 103-38-8(Benzyl isovalerate FCC)
- 3089-55-2(Benzyl octyl adipate)
- 140-25-0(Dodecanoic acid,phenylmethyl ester)
- 2451-84-5(Dibenzyl adipate)
- 189625-51-2(Octadecanedioic acid,1-(phenylmethyl) ester)
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